Cas no 1341411-67-3 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide)

2-(3-Amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide is a specialized heterocyclic compound featuring a pyrazole core functionalized with amino and chloro substituents, coupled with an N-methylpropanamide side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The presence of both amino and chloro groups offers versatile sites for further chemical modifications, enabling the synthesis of derivatives with tailored properties. The compound's stability and well-defined molecular architecture make it a valuable intermediate in medicinal chemistry, particularly in the development of biologically active molecules. Its precise synthesis and characterization ensure consistency for research and industrial use.

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide structure

1341411-67-3 structure

Product Name:2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide

CAS No:1341411-67-3

MF:C₇H₁₁ClN₄O

MW:202.641439676285

CID:6123827

PubChem ID:64040847

Update Time:2025-06-09

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

- 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide
- 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N,α-dimethyl-
- EN300-1107810
- 1341411-67-3
- AKOS013357466
- Inchi： 1S/C7H11ClN4O/c1-4(7(13)10-2)12-3-5(8)6(9)11-12/h3-4H,1-2H3,(H2,9,11)(H,10,13)
- InChI Key： QXJILAXLRSDPCI-UHFFFAOYSA-N
- SMILES： C(N1N=C(N)C(Cl)=C1)(C)C(=O)NC

Computed Properties

Exact Mass: 202.0621387g/mol
Monoisotopic Mass: 202.0621387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 72.9Å²

Experimental Properties

Density: 1.46±0.1 g/cm3(Predicted)
Boiling Point: 427.7±35.0 °C(Predicted)
pka: 15.00±0.46(Predicted)

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N-methylpropanamide Pricemore >>

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